Cas no 887361-07-1 (2-(4-Methoxy-3-methylphenyl)azepane)

• Product Name: 2-(4-Methoxy-3-methylphenyl)azepane
• CAS No: 887361-07-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 713002
• Update Time: 2025-10-22

2-(4-Methoxy-3-methylphenyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,hexahydro-2-(4-methoxy-3-methylphenyl)-
• 2-(3,4-DIMETHYL-PHENYL)-AZEPANE
• 2-(4-METHOXY-3-METHYLPHENYL)AZEPANE
• 1H-Azepine, hexahydro-2-(4-methoxy-3-methylphenyl)-
• 2-(4-Methoxy-3-methylphenyl)azepane

• MDL： MFCD05190342
• Inchi： 1S/C14H21NO/c1-11-10-12(7-8-14(11)16-2)13-6-4-3-5-9-15-13/h7-8,10,13,15H,3-6,9H2,1-2H3
• InChI Key： RJUOODMAZIKLOR-UHFFFAOYSA-N
• SMILES： N1CCCCCC1C1=CC=C(OC)C(C)=C1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Density: 0.976±0.06 g/cm3(Predicted)
• Boiling Point: 330.1±42.0 °C(Predicted)
• pka: 10.58±0.40(Predicted)

Additional information on 2-(4-Methoxy-3-methylphenyl)azepane

Comprehensive Overview of 2-(4-Methoxy-3-methylphenyl)azepane (CAS No. 887361-07-1)

2-(4-Methoxy-3-methylphenyl)azepane (CAS No. 887361-07-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring an azepane ring linked to a 4-methoxy-3-methylphenyl group, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further study.

The chemical structure of 2-(4-Methoxy-3-methylphenyl)azepane includes a seven-membered azepane ring, which contributes to its conformational flexibility. This flexibility is crucial for its potential role in ligand-receptor binding, a topic widely discussed in modern medicinal chemistry. The presence of the methoxy and methyl substituents on the phenyl ring further enhances its lipophilicity and metabolic stability, key factors in drug design. These attributes align with current trends in small-molecule therapeutics, where researchers prioritize compounds with optimized pharmacokinetic properties.

In recent years, the demand for novel heterocyclic compounds like 2-(4-Methoxy-3-methylphenyl)azepane has surged, driven by advancements in high-throughput screening and computational chemistry. This compound is frequently mentioned in discussions about central nervous system (CNS) targets, as its structure resembles scaffolds used in neuromodulator development. Additionally, its potential applications in catalysis and material synthesis have sparked interest among chemists exploring sustainable green chemistry solutions.

From a synthetic chemistry perspective, 2-(4-Methoxy-3-methylphenyl)azepane is often synthesized via reductive amination or ring-closing metathesis, methods that are well-documented in peer-reviewed literature. Its stereochemistry and regioselectivity are critical considerations, especially when designing enantioselective pathways for chiral drug intermediates. These aspects are highly relevant to industries focused on precision medicine and personalized therapeutics.

The compound's spectroscopic data, including NMR and mass spectrometry profiles, are essential for quality control in pharmaceutical manufacturing. Analytical chemists emphasize the importance of structural elucidation techniques to ensure batch consistency, a topic frequently searched in QC/QA forums. Furthermore, its thermal stability and solubility characteristics are often evaluated for formulation development, addressing common challenges in drug delivery systems.

As the scientific community continues to explore structure-activity relationships (SAR), 2-(4-Methoxy-3-methylphenyl)azepane remains a subject of active investigation. Its potential synergy with biomolecular targets and compatibility with nanotechnology platforms are areas of growing interest. This aligns with broader trends in interdisciplinary research, where chemistry intersects with bioengineering and nanomedicine to address unmet medical needs.

In summary, 2-(4-Methoxy-3-methylphenyl)azepane (CAS No. 887361-07-1) represents a versatile compound with multifaceted applications. Its relevance to drug discovery, material science, and analytical chemistry ensures its continued prominence in scientific discourse. For researchers seeking innovative chemical entities or functionalized scaffolds, this compound offers a compelling case study in modern molecular design.